Methyl 1-(2-(2-methoxyethoxy)isonicotinamido)cyclopentanecarboxylate

• IUPAC Name: methyl 1-[[2-(2-methoxyethoxy)pyridine-4-carbonyl]amino]cyclopentane-1-carboxylate
• InChI: InChI=1S/C16H22N2O5/c1-21-9-10-23-13-11-12(5-8-17-13)14(19)18-16(15(20)22-2)6-3-4-7-16/h5,8,11H,3-4,6-7,9-10H2,1-2H3,(H,18,19)
• InChI Key: AJSWJPUNUSNRBK-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=CC(=C1)C(=O)NC2(CCCC2)C(=O)OC
• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol

Description

“Methyl 1-(2-(2-methoxyethoxy)isonicotinamido)cyclopentanecarboxylate” is a chemical compound. It contains an isonicotinamide group, which is the amide form of isonicotinic acid. This compound is soluble in water, ethanol, DMSO, methanol, chloroform, chloroform/methanol mixtures, and dioxane.

Scientific Research Applications

Synthesis of S1P1 Receptor Agonists

The synthesis of individual isomers of methyl 1-amino-3-(4-bromophenyl)cyclopentanecarboxylate has been explored as intermediates for the synthesis of S1P1 receptor agonists. This research involves scalable synthesis and isolation of the stereoisomers of the compound, demonstrating its utility in the development of pharmaceuticals targeting S1P1 receptors, which are important for various physiological functions including immune responses and vascular development (Wallace et al., 2009).

Synthesis of Brefeldin A and Analogues

The enantioselective synthesis of advanced intermediates like methyl (1R,2R,4S)-2-[(E)-2-iodovinyl]-4-(methoxymethoxy)cyclopentanecarboxylate from prochiral anhydrides has been reported, which are crucial for synthesizing brefeldin A and its analogues. Brefeldin A is a bioactive compound with applications in biomedical research, highlighting the compound's significance in synthesizing complex molecular structures (Legrand et al., 2008).

Modification of Hemoglobin Oxygen Affinity

Research into modifying the oxygen affinity of human hemoglobin A through the synthesis of specific compounds like 2-(aryloxy)-2-methylpropionic acids indicates potential clinical or biological applications. Such compounds can alter hemoglobin's oxygen-carrying capacity, which could be beneficial in conditions requiring enhanced oxygen delivery or in the development of blood substitutes (Randad et al., 1991).

Development of Chitinase Inhibitors

The preparation of highly functionalized cyclopentane derivatives suitable for synthesizing analogs of chitinase inhibitors such as allosamidin has been explored. These derivatives have applications in agriculture and medicine by targeting chitinase, an enzyme involved in the structural integrity of chitin-containing organisms (Takahashi et al., 1995).